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Compound of Interest

Compound Name: 2-Nitroanthracene

Cat. No.: B1198904 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 2-Nitroanthracene. Given the compound's potential hazards, adherence to these

guidelines is mandatory to ensure personnel safety and environmental protection. Information

from the safety data sheet of the related isomer, 9-Nitroanthracene, has been utilized as a

close proxy in the absence of a specific SDS for 2-Nitroanthracene; precautions should be

considered as the minimum standard.

Hazard Identification and Exposure Control
2-Nitroanthracene is a nitroaromatic compound and should be handled as a potential

mutagen and carcinogen. All operations must be conducted under the assumption that the

substance is hazardous.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 2-
Nitroanthracene.[1][2]
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Protection Type Specification Rationale

Respiratory

NIOSH/MSHA-approved air-

purifying respirator with

appropriate cartridges for

organic vapors and

particulates.

To prevent inhalation of dust or

aerosols.

Hand

Chemical-resistant gloves

(e.g., Nitrile rubber, tested for

breakthrough time).

To prevent skin contact.

Eye/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is

required when there is a risk of

splashing.

To protect eyes and face from

contact.

Body

A disposable Tyvek suit or a

lab coat worn over personal

clothing, with closed-front and

long sleeves.

To prevent contamination of

skin and clothing.[3]

Footwear Closed-toe shoes. To protect feet from spills.

Engineering Controls:

All handling of 2-Nitroanthracene, including weighing and solution preparation, must be

conducted within a certified chemical fume hood to minimize inhalation exposure.[1]

A safety shower and eyewash station must be readily accessible in the work area.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Nitroanthracene is crucial for safe

handling and storage.
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Property Value

Molecular Formula C₁₄H₉NO₂

Molecular Weight 223.23 g/mol

Appearance Yellow-orange solid

Melting Point 146 °C (for 9-Nitroanthracene)[2]

Boiling Point 275 °C (for 9-Nitroanthracene)[2]

Solubility Low water solubility

Safe Handling and Operational Plan
A systematic approach to handling 2-Nitroanthracene is essential to minimize risk.

3.1. Preparation and Handling:

Designated Area: All work with 2-Nitroanthracene must be performed in a designated and

clearly marked area within a laboratory.

Fume Hood Use: Conduct all weighing, transfers, and preparations of solutions inside a

certified chemical fume hood.[1]

Prevent Dust Formation: Handle the solid material carefully to avoid generating dust.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[1]

3.2. Storage:

Store 2-Nitroanthracene in a tightly sealed, clearly labeled container.

Keep the container in a cool, dark, and well-ventilated area, away from incompatible

materials such as oxidizing agents.[1]

Emergency Procedures
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Immediate and appropriate response to emergencies is critical.

4.1. First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1]

4.2. Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste disposal. Avoid creating dust.[2]

Decontaminate: Decontaminate the spill area as described in Section 5.

Caption: Workflow for responding to a 2-Nitroanthracene spill.
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Decontamination and Disposal Plan
Proper decontamination and disposal are critical to prevent secondary contamination and

environmental harm.

5.1. Decontamination Protocol: Decontamination should be performed for any surfaces,

glassware, or equipment that has come into contact with 2-Nitroanthracene.

Initial Wipe: Wearing appropriate PPE, use disposable towels to absorb the bulk of any

visible contamination.

Solvent Wash: Wash the contaminated surface with a suitable organic solvent (e.g., acetone,

ethanol) followed by a soap and water wash. Be aware of the flammability of the solvent.

Rinse: Thoroughly rinse the surface with water.

Waste Collection: All cleaning materials (towels, wipes) and rinse solutions must be collected

as hazardous waste.

5.2. Disposal Plan: All waste materials contaminated with 2-Nitroanthracene must be treated

as hazardous waste.

Waste Segregation: Collect all solid and liquid waste contaminated with 2-Nitroanthracene
in separate, clearly labeled, and sealed containers.

Labeling: Label waste containers with "Hazardous Waste," the chemical name "2-
Nitroanthracene," and the associated hazards (e.g., "Toxic," "Mutagen").

Storage: Store waste containers in a designated satellite accumulation area.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of 2-
Nitroanthracene down the drain or in regular trash.

Caption: Logical flow for the disposal of 2-Nitroanthracene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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